Cas no 1487292-94-3 (1-(1H-pyrazol-3-yl)cyclopropan-1-amine)

• Product Name: 1-(1H-pyrazol-3-yl)cyclopropan-1-amine
• CAS No: 1487292-94-3
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD31600308
• CID: 5606881
• PubChem ID: 82418917
• Update Time: 2025-06-11

1-(1H-pyrazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(1H-pyrazol-3-yl)-
• 1-(1H-Pyrazol-3-yl)cyclopropan-1-amine
• 1487292-94-3
• EN300-843047
• 1-(1H-pyrazol-3-yl)cyclopropan-1-amine

• MDL： MFCD31600308
• Inchi： 1S/C6H9N3/c7-6(2-3-6)5-1-4-8-9-5/h1,4H,2-3,7H2,(H,8,9)
• InChI Key： BPVJOUUTRZTKCQ-UHFFFAOYSA-N
• SMILES： C1(C2C=CNN=2)(N)CC1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±25.0 °C(Predicted)
• pka: 14.37±0.10(Predicted)

Additional information on 1-(1H-pyrazol-3-yl)cyclopropan-1-amine

Introduction to 1-(1H-pyrazol-3-yl)cyclopropan-1-amine (CAS No. 1487292-94-3)

1-(1H-pyrazol-3-yl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1487292-94-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a scaffold widely recognized for its biological activity and structural versatility in drug design. The cyclopropane moiety appended to the pyrazole ring introduces unique steric and electronic properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural motif of 1-(1H-pyrazol-3-yl)cyclopropan-1-amine combines the nitrogen-rich environment of the pyrazole ring with the strained three-membered cyclopropane ring. This combination has been strategically exploited in medicinal chemistry due to its potential to modulate enzyme activity, receptor binding, and metabolic stability. The pyrazole ring, characterized by its aromaticity and electron-rich nature, is a common pharmacophore in various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The cyclopropane group, on the other hand, is known for its ability to enhance binding affinity and metabolic resistance, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel derivatives of pyrazole and cyclopropane-containing compounds due to their demonstrated efficacy in preclinical studies. The amine functional group at the cyclopropane ring provides a site for further chemical modification, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has led to the synthesis of numerous analogs that exhibit improved pharmacokinetic profiles and target specificity.

One of the most compelling aspects of 1-(1H-pyrazol-3-yl)cyclopropan-1-amine is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced biological activity. For instance, studies have shown that modifications at the 3-position of the pyrazole ring can significantly influence binding interactions with protein targets. Additionally, the incorporation of substituents on the cyclopropane ring can modulate lipophilicity and solubility, critical parameters for oral bioavailability.

The compound's relevance is further underscored by its presence in several ongoing pharmacological investigations. Researchers are exploring its potential as an intermediate in the synthesis of novel therapeutic agents targeting neurological disorders, infectious diseases, and chronic conditions. The pyrazole-cyclopropane core has been found to interact with various enzymes and receptors, suggesting broad therapeutic applicability. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases implicated in cancer progression.

The synthesis of 1-(1H-pyrazol-3-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight the intersection of classical organic chemistry techniques with modern synthetic methodologies. Key steps include cyclization reactions to form the pyrazole ring, followed by functionalization at the 3-position to introduce the cyclopropane moiety. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving yields.

The analytical characterization of this compound relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's structure and purity, ensuring that it meets stringent pharmaceutical standards before proceeding to biological evaluation.

Beyond its immediate pharmacological relevance, 1-(1H-pyrazol-3-yl)cyclopropan-1-amine serves as a valuable building block for exploring new chemical space. Its unique structural features have inspired innovative synthetic strategies aimed at generating structurally diverse libraries for high-throughput screening. Such libraries are instrumental in identifying novel bioactive molecules with potential therapeutic value.

The future direction of research on this compound is likely to focus on optimizing synthetic routes for scalability and sustainability. Additionally, there will be an emphasis on understanding its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography and cryo-electron microscopy. These approaches will provide critical information for designing next-generation analogs with improved efficacy and reduced side effects.

In conclusion,1-(1H-pyrazol-3-yl)cyclopropan-1-amine (CAS No. 1487292-94-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological properties. Its integration into drug discovery pipelines holds considerable potential for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is poised to remain at the forefront of medicinal chemistry innovation.